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Compound of Interest

Compound Name: 2-Chloro-4-fluorobenzyl bromide

Cat. No.: B1362055 Get Quote

Essential Safety and Handling Guide for 2-Chloro-4-
fluorobenzyl bromide
This document provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 2-Chloro-4-fluorobenzyl bromide. It is intended for researchers,

scientists, and professionals in drug development to ensure safe laboratory practices.

Hazard Identification and Physicochemical Properties
2-Chloro-4-fluorobenzyl bromide is a hazardous chemical that requires careful handling. It is

classified as a combustible liquid that is corrosive to metals, causes severe skin burns and eye

damage, and is a lachrymator, meaning it can cause tearing.[1][2] Inhalation, ingestion, or skin

contact can be harmful. The primary hazards are summarized in the table below, along with its

key physicochemical properties.
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Property Value Reference

Chemical Name
2-Chloro-4-fluorobenzyl

bromide
[3][4]

CAS Number 45767-66-6 [3][4][5]

Molecular Formula C₇H₅BrClF [3][4][5]

Molecular Weight 223.47 g/mol [3][4][5]

Appearance
Pale yellow to reddish yellow

liquid or solid
[4]

Melting Point 37 - 41 °C [4]

Boiling Point 76 °C at 20 mmHg [3]

Density 1.654 g/cm³ (predicted) [6]

Flash Point 96-98°C/15mm [6]

Signal Word Danger [7]

Hazard Statements

Harmful if swallowed. Causes

severe skin burns and eye

damage. May be corrosive to

metals. Combustible liquid.

[1][7]

Personal Protective Equipment (PPE)
The selection and proper use of PPE are critical to minimize exposure to 2-Chloro-4-
fluorobenzyl bromide. The following PPE is mandatory when handling this chemical.

Eye and Face Protection: Tightly fitting safety goggles that conform to EN 166 (EU) or

NIOSH (US) standards are required.[8] Given the severe eye damage this chemical can

cause, a face shield should be worn in addition to safety goggles, especially when handling

larger quantities or when there is a risk of splashing.[9]

Skin Protection:
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Gloves: Due to the corrosive nature of this halogenated aromatic hydrocarbon, standard

nitrile gloves may not provide sufficient protection for prolonged contact. It is

recommended to use gloves made of Viton or polyvinyl alcohol (PVA) for better chemical

resistance.[1][10] If these are not available, double gloving with nitrile gloves can be a

temporary measure for incidental contact. Always inspect gloves for any signs of

degradation or perforation before and after use.

Lab Coat: A flame-resistant lab coat should be worn to protect against splashes and spills.

Ensure the lab coat is fully buttoned.

Respiratory Protection: All handling of 2-Chloro-4-fluorobenzyl bromide must be

conducted in a certified chemical fume hood to avoid inhalation of vapors.[8] If there is a

potential for exposure outside of a fume hood, a NIOSH-approved respirator with an organic

vapor cartridge is necessary.

Operational Plan: Step-by-Step Handling Procedures
A systematic approach to handling 2-Chloro-4-fluorobenzyl bromide is essential for safety.

The following workflow outlines the key steps from preparation to disposal.

Risk Assessment: Before starting any work, conduct a thorough risk assessment for the

planned experiment. Identify potential hazards and emergency procedures.

Gather Materials: Ensure all necessary equipment, including the chemical, solvents,

glassware, and waste containers, are readily available.

Fume Hood: Verify that the chemical fume hood is functioning correctly. All manipulations of

2-Chloro-4-fluorobenzyl bromide should be performed at least 6 inches inside the sash.

Emergency Equipment: Confirm the location and accessibility of the nearest safety shower,

eyewash station, and fire extinguisher.

Don PPE: Put on all required personal protective equipment as detailed in the previous

section.

Dispensing: Carefully dispense the required amount of the chemical, avoiding splashes and

the generation of aerosols.
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Reactions: If the chemical is to be used in a reaction, add it slowly to the reaction vessel. Be

aware of any potential exothermic reactions.

Avoid Incompatibilities: Keep the chemical away from bases and strong oxidizing agents, as

they are incompatible.[7]

Storage: Store 2-Chloro-4-fluorobenzyl bromide in a tightly closed container in a cool, dry,

and well-ventilated area, away from heat and sources of ignition.[8] The storage area should

be designated for corrosive and combustible materials.

Decontaminate Equipment: All glassware and equipment that have come into contact with

the chemical must be decontaminated. Rinse with an appropriate solvent (e.g., acetone) in

the fume hood.

Clean Work Area: Wipe down the work surface in the fume hood with a suitable cleaning

agent.

Remove PPE: Remove PPE in the correct order to avoid cross-contamination. Remove

gloves last and wash hands thoroughly with soap and water.

Disposal Plan
Proper disposal of 2-Chloro-4-fluorobenzyl bromide and associated waste is crucial to

prevent environmental contamination and ensure regulatory compliance.

Chemical Waste: Unused or waste 2-Chloro-4-fluorobenzyl bromide is a hazardous

chemical and must be disposed of through an approved waste disposal plant.[7]

Waste Containers: Collect all waste containing this chemical in a designated, properly

labeled, and sealed container for halogenated organic waste.[11] Do not mix with non-

halogenated waste.

Contaminated Materials: Any materials, such as gloves, paper towels, or pipette tips, that are

contaminated with the chemical should be placed in a sealed bag and disposed of as

hazardous waste.
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Empty Containers: Empty containers should be triple-rinsed with a suitable solvent, and the

rinsate collected as hazardous waste. The rinsed container can then be disposed of

according to institutional guidelines.

Emergency Procedures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[7]

Skin Contact: Immediately remove all contaminated clothing and wash the affected skin area

with soap and plenty of water for at least 15 minutes. Seek immediate medical attention.[7]

Inhalation: Move the victim to fresh air and keep at rest in a position comfortable for

breathing. If not breathing, give artificial respiration. Seek immediate medical attention.[7]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[7]

Spills: In case of a small spill, absorb the material with an inert absorbent (e.g., vermiculite,

sand) and place it in a sealed container for disposal. For large spills, evacuate the area and

contact the institution's environmental health and safety department.

Experimental Workflow Diagram
The following diagram illustrates the standard operating procedure for the safe handling of 2-
Chloro-4-fluorobenzyl bromide.
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Safe Handling Workflow for 2-Chloro-4-fluorobenzyl bromide

1. Preparation

2. Handling (in Fume Hood)

3. Decontamination & Cleanup

4. Waste Management

Conduct Risk
Assessment

Select & Don Appropriate PPE
(Viton/PVA Gloves, Goggles, Face Shield, Lab Coat)

Prepare Fume Hood
& Emergency Equipment

Dispense Chemical
Carefully

Proceed to Handling

Perform Experimental
Procedures

Decontaminate Glassware
& Equipment

Experiment Complete

Clean Work Area

Remove PPE Correctly
& Wash Hands

Collect Halogenated
Organic Waste

Dispose of Contaminated Items

Label & Store Waste
Container Securely

Arrange for Professional
Waste Disposal

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1362055?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1362055?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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